9-(3-aminopropyl)-9H-purin-6-amine hydrochloride

• IUPAC Name: 9-(3-aminopropyl)purin-6-amine;hydrochloride
• InChI: InChI=1S/C8H12N6.ClH/c9-2-1-3-14-5-13-6-7(10)11-4-12-8(6)14;/h4-5H,1-3,9H2,(H2,10,11,12);1H
• InChI Key: GWQWLIXZFMGMOS-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)CCCN)N.Cl
• Molecular Formula: C8H13ClN6
• DSSTOX Substance ID: DTXSID40945800
• Molecular Weight: 228.68 g/mol
• CAS RN: 23124-11-0

Description

“N-(3-Aminopropyl)methacrylamide hydrochloride” is a compound that contains a primary amine. It is often used as a functional monomer in the synthesis of various polymers.

Synthesis Analysis

The compound can be used in the synthesis of microgels. A surfactant-free, radical precipitation copolymerization of N-isopropylmethacrylamide and the cationic co-monomer N-(3-aminopropyl)methacrylamide hydrochloride was carried out to prepare microgels functionalized with primary amines.

Molecular Structure Analysis

The molecular formula of “N-(3-Aminopropyl)methacrylamide hydrochloride” is C7H14N2O.HCl, and its molecular weight is 178.66 g/mol.

Chemical Reactions Analysis

The compound can participate in various reactions. For instance, it can react with carbonyl compounds to synthesize adsorbents.

Physical And Chemical Properties Analysis

The compound is a solid at 20°C and should be stored at 0-10°C. It is air sensitive, hygroscopic, and heat sensitive. It has been used in the preparation of microgels, with their size and yield being influenced by factors such as NaCl concentration and initiator type.

Scientific Research Applications

Organic Synthesis

• 9-Aryl-9H-purin-6-amines were synthesized using a mixture of phosphorus pentoxide, triethylamine hydrochloride, and arylamines, demonstrating a method for obtaining these compounds with potential applications in organic synthesis (El-bayouki, Nielsen, & Pedersen, 1985).
• Another study synthesized a series of N6,N6-disubstituted 9H-purin-6-amines from secondary amine or its hydrochloride, again highlighting its utility in organic synthesis (El-bayouki, Nielsen, & Pedersen, 1985).

Biological Activity

• Some 9H-purin-6-amines exhibited antimicrobial properties. For instance, 9H-[1,2,4]Triazolo[4,3-g]purin-5-amine showed antibacterial activity in a study, suggesting its potential in developing new antimicrobial agents (Govori, 2017).

Novel Compound Synthesis

• Research on the synthesis of acyclic nucleotide analogues derived from N3-substituted isoguanine revealed methods to create novel compounds that could have implications in medicinal chemistry (Alexander, Holý, Buděšínský, & Masojídková, 2000).

Tautomerism and Alkylation Studies

• Studies on the tautomerism and alkylation of N-methoxy-9-methyl-9H-purin-6-amines highlighted the diverse chemical behaviors of these compounds, which is valuable for understanding their chemical properties and potential applications (Roggen et al., 2008), (Roggen et al., 2011).

Synthesis of Glycoside Analogs

• The synthesis of glycoside analogs and related compounds from 9-amino-6-(methylthio)-9H-purine contributed to the exploration of new anticancer agents, though no significant activity was observed in the specific study (Temple, Kussner, & Montgomery, 1975).

Chemo-, Regio- and Stereospecific Addition

• The chemo-, regio-, and stereospecific addition of adenine to α,β-acetylenic γ-hydroxy nitriles resulted in the creation of novel acyclic adenosine analogues, illustrating the compound's role in facilitating specific chemical reactions (Trofimov et al., 2010).

Mechanism of Action

Target of Action

Similar compounds such as spermine, a spermidine-derived biogenic polyamine, are known to interact with nucleic acids, particularly in viruses, and are thought to stabilize the helical structure .

Mode of Action

It can be inferred from related compounds that it may function as a free radical scavenger, forming a variety of adducts that prevent oxidative damage to dna .

Biochemical Pathways

Similar compounds like spermine are implicated in the regulation of gene expression, the stabilization of chromatin, and the prevention of endonuclease-mediated dna fragmentation .

Result of Action

Based on the properties of similar compounds, it may protect dna from free radical attack, regulate gene expression, stabilize chromatin, and prevent endonuclease-mediated dna fragmentation .

Action Environment

It is known that the stability and efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other compounds .

Safety and Hazards

The compound can cause severe skin burns and eye damage. It is recommended to wear protective clothing and avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The compound has potential applications in the field of drug delivery. For example, it can be used in the co-delivery with other drugs to improve their efficacy.